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Compound of Interest

Compound Name: 2H-Cho-Arg TFA

Cat. No.: B12366506 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 2H-Cho-Arg (trifluoroacetate salt)

is not readily available in public domains. This guide is compiled from data pertaining to its

components, primarily Trifluoroacetic Acid (TFA), a hazardous substance, and available

information on the 2H-Cho-Arg moiety. Researchers and drug development professionals

should handle this compound with caution and are advised to inquire with the supplier for a

comprehensive Safety Data Sheet (SDS).[1]

Introduction
2H-Cho-Arg (trifluoroacetate salt) is a steroid-based cationic lipid. It comprises a 2H-cholesterol

structure linked to an L-arginine head group.[1] This molecule is utilized in biomedical research,

particularly for facilitating gene transfection by forming complexes with plasmid DNA (pDNA).[1]

The trifluoroacetate salt form indicates the presence of the trifluoroacetic acid anion as a

counter-ion. While the 2H-Cho-Arg component's specific toxicology is not widely documented,

the safety profile of this compound is significantly influenced by the properties of Trifluoroacetic

Acid (TFA).

TFA is a strong, corrosive acid and requires strict safety protocols for handling.[2][3][4][5][6]

This guide provides an in-depth overview of the safety, handling, and toxicological information

related to TFA, which should be considered as the primary hazard associated with 2H-Cho-Arg
TFA.
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Trifluoroacetic acid is classified as a hazardous chemical.[3][6]

GHS Classification:

Acute toxicity, Inhalation (Category 4)[4][6]

Skin corrosion (Category 1A)[4][6][7]

Serious eye damage (Category 1)[4][6][7]

Hazardous to the aquatic environment, long-term hazard (Category 3)[4][7]

Signal Word: Danger[3][6][7]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[4][6][7]

H332: Harmful if inhaled.[4][6][7]

H412: Harmful to aquatic life with long lasting effects.[4][7]
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Property Value Source

Molecular Formula C2HF3O2 [3]

Molecular Weight 114.02 g/mol [3][6]

Appearance Colorless, fuming liquid [8]

Odor Pungent, vinegar-like [3][9]

Melting Point -15.4 °C [9]

Boiling Point 72.4 °C [9]

Density 1.489 g/cm³ at 20 °C [9]

Solubility
Miscible with water and many

organic solvents.
[3][8]

Vapor Pressure 107 mbar at 25 °C [3]

pKa 0.52 [9]

Endpoint Value Species Source

LD50 Oral 200-400 mg/kg Rat [3][5]

LC50 Inhalation 10 mg/L/2h Rat [3][5]

Toxicological Effects:

Acute Effects: Causes severe burns upon contact with skin, eyes, and mucous membranes.

Inhalation can lead to irritation of the respiratory tract, coughing, shortness of breath, and

potential edema.[4][6][9] Ingestion can cause severe burns to the gastrointestinal tract.[2][6]

Chronic Effects: The liver has been identified as a target organ in repeated dose studies in

rats, with effects such as mild liver hypertrophy.[10] However, TFA is not generally

considered to be genotoxic or carcinogenic.[4][6][10] It has a low potential for

bioaccumulation.[7][11][12]
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Given the hazardous nature of the TFA component, stringent safety protocols must be followed

when handling 2H-Cho-Arg TFA.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2][5]

Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, Viton), a lab coat, and

closed-toe shoes.[2][13]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[5][13] If exposure limits are exceeded, use a NIOSH/MSHA-approved respirator.[3][5]

Handling: Avoid contact with skin, eyes, and clothing. Do not inhale vapors or mists.[13]

When diluting, always add acid to water, never the other way around.[13]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[2][13]

Keep away from incompatible materials such as strong bases, oxidizing agents, and metals.

[3][5] Do not store in metal containers.[5][13]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][4][6]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[2][4][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.[2][4][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][4]

Spill: In case of a small spill, absorb with an inert material (e.g., sand, vermiculite) and place

in a suitable container for disposal.[2][5] For larger spills, evacuate the area and contact

emergency services.[14]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

pour down the drain.[5][13]
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Caption: A generalized workflow for safely handling 2H-Cho-Arg TFA.
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Caption: Logical diagram of hazard mitigation for 2H-Cho-Arg TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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